A Technical Guide to the Molecular Weight Calculation of L-Phenylalanine (¹³C₉, D₈, ¹⁵N)
A Technical Guide to the Molecular Weight Calculation of L-Phenylalanine (¹³C₉, D₈, ¹⁵N)
Introduction
In modern analytical and life sciences, stable isotope-labeled compounds are indispensable tools.[1] Their applications span quantitative proteomics, such as in Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), metabolomics, and pharmacokinetic studies during drug development.[2][][4] These compounds, in which atoms are replaced by their heavier, non-radioactive isotopes (e.g., ¹³C for ¹²C, ¹⁵N for ¹⁴N, or Deuterium (D) for Hydrogen), are chemically identical to their natural counterparts but possess a distinct mass.[][5] This mass difference allows for their precise differentiation and quantification by mass spectrometry (MS), serving as ideal internal standards to correct for sample preparation and analytical variability.
This guide provides a detailed, first-principles approach to calculating the molecular weight of a heavily labeled internal standard, L-Phenylalanine (¹³C₉, D₈, ¹⁵N). We will address the critical distinction between monoisotopic mass and average molecular weight, provide step-by-step calculation protocols, and visualize the labeled molecule to provide a comprehensive resource for researchers, scientists, and drug development professionals.
PART 1: Foundational Concepts: Monoisotopic Mass vs. Average Molecular Weight
A common point of confusion in molecular weight calculation is the distinction between monoisotopic mass and average molecular weight (or molar mass).[6] The choice of which value to use is dictated by the analytical technique being employed.
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Monoisotopic Mass: This is the mass of a molecule calculated using the exact mass of the most abundant or specified stable isotope for each constituent element.[7][8][9] For example, carbon is calculated as ¹²C, hydrogen as ¹H, and oxygen as ¹⁶O. This value is paramount in high-resolution mass spectrometry (HRMS), where individual ions are resolved with sufficient precision to distinguish between molecules differing only in their isotopic composition.[10] When working with an isotopically labeled compound, the calculation is adjusted to use the exact mass of the specific isotopes incorporated (e.g., ¹³C, ¹⁵N, D).
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Average Molecular Weight: This is the weighted average of the masses of all naturally occurring isotopes of each element in a molecule, based on their relative abundance.[7][11] This is the value found on a standard periodic table and is used for bulk chemical calculations, such as preparing a solution of a specific molarity, where one is weighing a statistical distribution of molecules with varying isotopic compositions.[12]
For the purpose of using L-Phenylalanine (¹³C₉, D₈, ¹⁵N) as an internal standard in MS-based quantification, the monoisotopic mass is the most relevant value for instrument calibration and data analysis. However, for completeness and to aid in the gravimetric preparation of stock solutions, we will calculate both.
PART 2: Molecular Composition and Isotopic Substitution
The foundational step in any molecular weight calculation is to define the precise elemental and isotopic composition of the molecule.
1. Unlabeled L-Phenylalanine: The standard molecular formula for L-Phenylalanine is C₉H₁₁NO₂.[13][14][15][16] Its structure consists of a phenyl group, an alanine side chain, an amine group, and a carboxylic acid group.
2. Labeled L-Phenylalanine (¹³C₉, D₈, ¹⁵N): The notation specifies the following isotopic substitutions:
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¹³C₉: All nine Carbon atoms are replaced with the Carbon-13 isotope.
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D₈: Eight Hydrogen atoms are replaced with the Deuterium (²H) isotope. In phenylalanine, this typically corresponds to the five hydrogens on the phenyl ring and the three non-labile hydrogens on the alanine side chain (β- and α-carbons).
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¹⁵N: The single Nitrogen atom is replaced with the Nitrogen-15 isotope.
The remaining three hydrogens, which are part of the amine (-NH₂) and carboxyl (-COOH) functional groups, are typically labile and remain as protium (¹H). The two oxygen atoms are considered to be of natural isotopic abundance.
PART 3: Calculation Protocol for Monoisotopic Mass
This protocol outlines the step-by-step method for calculating the precise monoisotopic mass of L-Phenylalanine (¹³C₉, D₈, ¹⁵N), which is essential for high-resolution mass spectrometry applications.
Step 1: Assemble Exact Masses of Required Isotopes The calculation relies on the precise rest mass of each specified isotope, not the integer mass number.
| Element | Isotope | Exact Mass (Da) | Source |
| Carbon | ¹³C | 13.003354835 | [17][18][19] |
| Hydrogen | ²H (Deuterium) | 2.014101778 | [20] |
| Hydrogen | ¹H (Protium) | 1.007825032 | [20][21] |
| Nitrogen | ¹⁵N | 15.000108898 | [22][23][24] |
| Oxygen | ¹⁶O | 15.994914620 | [25] |
Step 2: Apply the Isotopic Composition to the Molecular Formula The elemental formula for the monoisotopic mass calculation is: (¹³C)₉(²H)₈(¹H)₃(¹⁵N)₁(¹⁶O)₂
Step 3: Sum the Isotopic Masses The total monoisotopic mass is the sum of the masses of all constituent atoms.
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Mass from ¹³C: 9 atoms × 13.003354835 Da/atom = 117.030193515 Da
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Mass from ²H (D): 8 atoms × 2.014101778 Da/atom = 16.112814224 Da
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Mass from ¹H: 3 atoms × 1.007825032 Da/atom = 3.023475096 Da
-
Mass from ¹⁵N: 1 atom × 15.000108898 Da/atom = 15.000108898 Da
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Mass from ¹⁶O: 2 atoms × 15.994914620 Da/atom = 31.989829240 Da
Total Monoisotopic Mass = 117.030193515 + 16.112814224 + 3.023475096 + 15.000108898 + 31.989829240 = 183.156420973 Da
PART 4: Calculation Protocol for Average Molecular Weight
This protocol is for calculating the average molecular weight (in g/mol ), which is useful for preparing stock solutions from the solid material. For the labeled positions, we assume 100% isotopic enrichment and use the specific isotope's mass. For the remaining, unlabeled positions, we use the standard average atomic weight provided by IUPAC.
Step 1: Assemble Relevant Atomic Weights
| Element | Isotope/Standard | Atomic Weight ( g/mol ) | Source |
|---|---|---|---|
| Carbon | ¹³C | 13.003355 | [17][18][19] |
| Hydrogen | ²H (Deuterium) | 2.014102 | [20] |
| Hydrogen | Standard | 1.008 | [20][26] |
| Nitrogen | ¹⁵N | 15.000109 | [22][23][24] |
| Oxygen | Standard | 15.999 |[27][28] |
Step 2: Sum the Atomic Weights The calculation follows the formula: (¹³C)₉(²H)₈(H)₃(¹⁵N)₁(O)₂
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Mass from ¹³C: 9 × 13.003355 g/mol = 117.030195 g/mol
-
Mass from ²H (D): 8 × 2.014102 g/mol = 16.112816 g/mol
-
Mass from H (average): 3 × 1.008 g/mol = 3.024 g/mol
-
Mass from ¹⁵N: 1 × 15.000109 g/mol = 15.000109 g/mol
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Mass from O (average): 2 × 15.999 g/mol = 31.998 g/mol
Total Average Molecular Weight = 117.030195 + 16.112816 + 3.024 + 15.000109 + 31.998 = 183.16512 g/mol
PART 5: Summary of Calculated Values
The calculated molecular weights for L-Phenylalanine (¹³C₉, D₈, ¹⁵N) are summarized below for easy reference.
| Parameter | Calculated Value | Primary Application |
| Monoisotopic Mass | 183.1564 Da | High-Resolution Mass Spectrometry (HRMS) data analysis |
| Average Molecular Weight | 183.1651 g/mol | Gravimetric preparation of solutions and reagents |
PART 6: Visualization of Labeled L-Phenylalanine
To provide a clear structural context for the isotopic labeling, the following diagram illustrates the positions of the ¹³C, D, and ¹⁵N isotopes within the L-Phenylalanine molecule.
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